Cas no 26807-13-6 (1,2-Propanediol,3-chloro-, 1-(dihydrogen phosphate))

1,2-Propanediol,3-chloro-, 1-(dihydrogen phosphate) structure
26807-13-6 structure
Product Name:1,2-Propanediol,3-chloro-, 1-(dihydrogen phosphate)
CAS No:26807-13-6
MF:C3H8ClO5P
MW:190.519381523132
CID:277832
PubChem ID:208040
Update Time:2025-04-19

1,2-Propanediol,3-chloro-, 1-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol,3-chloro-, 1-(dihydrogen phosphate)
    • CHEMBL3546302
    • 1-CHLORO-1-DEOXYGLYCEROL 3-PHOSPHATE
    • .ALPHA.-CHLOROHYDRIN-1-PHOSPHATE, (+/-)-
    • .ALPHA.-CHLOROHYDRIN-1-PHOSPHATE
    • 3-chloro-2-hydroxypropyl dihydrogen phosphate
    • K3VDS5322Z
    • Q27281919
    • (3-CHLORO-2-HYDROXY)PROPYL PHOSPHATE
    • (3-chloro-2-hydroxypropyl) dihydrogen phosphate
    • SCHEMBL5851934
    • ALPHA-CHLOROHYDRIN 1-PHOSPHATE
    • alpha-Chlorohydrin-1-phosphate
    • UNII-K3VDS5322Z
    • 1,2-Propanediol, 3-chloro-, 1-(dihydrogen phosphate)
    • DL-1-CHLORO-1-DEOXYGLYCEROL 3-PHOSPHATE
    • 26807-13-6
    • DTXSID30949610
    • Inchi: 1S/C3H8ClO5P/c4-1-3(5)2-9-10(6,7)8/h3,5H,1-2H2,(H2,6,7,8)
    • InChI Key: SQPBDQRPUZEAQD-UHFFFAOYSA-N
    • SMILES: ClCC(COP(=O)(O)O)O

Computed Properties

  • Exact Mass: 189.98
  • Monoisotopic Mass: 189.98
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 87Ų

Experimental Properties

  • Density: 1.688
  • Boiling Point: 412.6°Cat760mmHg
  • Flash Point: 203.3°C
  • Refractive Index: 1.514
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